1-[(4-fluorophenyl)methyl]-3-{[1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperidin-4-yl]methyl}urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[[1-(4-methylthiadiazole-5-carbonyl)piperidin-4-yl]methyl]urea
• InChI: InChI=1S/C18H22FN5O2S/c1-12-16(27-23-22-12)17(25)24-8-6-14(7-9-24)11-21-18(26)20-10-13-2-4-15(19)5-3-13/h2-5,14H,6-11H2,1H3,(H2,20,21,26)
• InChI Key: TVDVORBSNPCPMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCC(CC2)CNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C18H22FN5O2S
• Molecular Weight: 391.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorophenyl group, a thiadiazole group, and a urea group. These groups are common in many pharmaceuticals and could potentially give the compound a wide range of biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The presence of nitrogen in the piperidine and thiadiazole rings, as well as in the urea group, could potentially allow for hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of a fluorine atom could make the compound more lipophilic, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the target it interacts with in the body. Without specific studies on this compound, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards of a compound depend on its structure and how it interacts with the body. Without specific toxicity studies on this compound, it’s difficult to predict its safety and hazards.

Future Directions

Given the complexity of this compound and the presence of several functional groups common in pharmaceuticals, it could be a promising candidate for further study. Future research could focus on synthesizing the compound and studying its biological activity.